

High-throughput screening protocols for 1,6-naphthyridine libraries

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 1,6-Naphthyridine-5-carboximidamide

Cat. No.: B13751361

[Get Quote](#)

An In-Depth Guide to High-Throughput Screening of 1,6-Naphthyridine Libraries

Authored by: Senior Application Scientist, Discovery Biology

Introduction: The Versatility of the 1,6-Naphthyridine Scaffold

The 1,6-naphthyridine motif, a bicyclic heteroaromatic system composed of two fused pyridine rings, represents a "privileged scaffold" in medicinal chemistry.^{[1][2]} Its rigid structure and the specific arrangement of nitrogen atoms allow for diverse substitutions, creating compounds with a wide array of biological activities.^{[1][3]} Derivatives of 1,6-naphthyridines are biologically significant molecules, demonstrating potential as anticancer, antimalarial, antiviral, and anti-inflammatory agents.^{[3][4]} This inherent versatility makes 1,6-naphthyridine libraries a rich source for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents.

The power of this scaffold lies in its ability to present functional groups in precise three-dimensional orientations, enabling potent and selective interactions with various biological targets. Key areas of successful targeting include protein kinases and enzymes involved in DNA damage repair (DDR) pathways.[\[5\]](#)[\[6\]](#)[\[7\]](#)[\[8\]](#) This guide provides detailed application notes and step-by-step protocols for screening 1,6-naphthyridine libraries against these two critical target classes.

Library Design and Synthesis: The Foundation of a Successful Screen

A successful HTS campaign begins with a high-quality, structurally diverse compound library. The synthesis of 1,6-naphthyridine libraries often involves multi-step reactions, starting from preformed pyridine or pyridone rings.[\[2\]](#)[\[9\]](#) Modern synthetic methods, such as intramolecular cyclizations and one-pot difunctionalization reactions, have enabled the rapid generation of highly substituted 1,6-naphthyridine derivatives.[\[10\]](#)[\[11\]](#) When sourcing or designing a library for screening, it is crucial to ensure structural diversity and drug-like properties, often guided by computational analysis and adherence to principles like Lipinski's Rule of Five.[\[12\]](#)

Application Note 1: Screening for Kinase Inhibitors

Rationale and Scientific Background


Protein kinases are a large family of enzymes that catalyze the phosphorylation of specific substrates, playing pivotal roles in cellular signaling pathways.[\[13\]](#) Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them one of the most important classes of drug targets.[\[14\]](#)[\[15\]](#) The 1,6-naphthyridine scaffold has proven to be an excellent foundation for potent kinase inhibitors, with derivatives showing activity against targets like c-Met, Cyclin-Dependent Kinase 5 (CDK5), RET kinase, and Fibroblast Growth Factor Receptor (FGFR).[\[1\]](#)[\[5\]](#)[\[6\]](#)[\[7\]](#)[\[16\]](#)[\[17\]](#)

Assay Principle: Luminescence-Based ADP Detection

To screen large compound libraries efficiently, a universal and robust assay format is required.[\[18\]](#) The ADP-Glo™ Kinase Assay is a luminescence-based system that measures the amount of adenosine diphosphate (ADP) produced during a kinase reaction. This assay is universal for virtually any kinase, as it quantifies the common reaction product, ADP.

The assay is performed in two steps. First, the kinase reaction is stopped, and any remaining adenosine triphosphate (ATP) is depleted. Second, the ADP is converted back into ATP, which is then used by a luciferase to generate a light signal proportional to the initial kinase activity. Inhibitors of the kinase will result in a lower rate of ADP formation and, consequently, a reduced luminescent signal. This format is highly sensitive, resistant to compound interference, and ideal for HTS.[\[18\]](#)[\[19\]](#)

Experimental Workflow: Kinase Inhibition HTS



[Click to download full resolution via product page](#)

Caption: HTS workflow for identifying 1,6-naphthyridine kinase inhibitors.

Detailed Protocol: Primary HTS for a Generic Serine/Threonine Kinase

This protocol is a template and must be optimized for each specific kinase target.

I. Reagent Preparation:

- Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.
- Kinase/Substrate Mix: Prepare a 2X working solution of the kinase and its specific peptide substrate in Kinase Buffer. The final kinase concentration should be determined empirically to yield a robust signal.
- ATP Solution: Prepare a 2X working solution of ATP in Kinase Buffer. The concentration should be at or near the Michaelis constant (K_m) for the specific kinase to ensure sensitivity to competitive inhibitors.[\[20\]](#)
- Compound Plates: Prepare 384-well plates with the 1,6-naphthyridine library compounds serially diluted in DMSO. Final assay concentration is typically 10 μM.
- Controls:
 - Negative Control (0% Inhibition): DMSO only.
 - Positive Control (100% Inhibition): A known potent inhibitor for the target kinase.

II. Assay Procedure (384-well format):

- Using an acoustic liquid handler, transfer 50 nL of compound solution from the library plates to the assay plates. Add 50 nL of DMSO to control wells.
- Add 5 μL of the 2X Kinase/Substrate Mix to all wells.
- Incubate for 15 minutes at room temperature to allow for compound binding to the kinase.
- Initiate the kinase reaction by adding 5 μL of the 2X ATP solution to all wells. The final reaction volume is 10 μL.

- Incubate the reaction for 60 minutes at room temperature.
- Stop the reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent.
- Incubate for 40 minutes at room temperature.
- Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
- Incubate for 30 minutes at room temperature.
- Read the luminescence on a plate reader (e.g., PerkinElmer EnVision®).

III. Data Analysis:

- Calculate the percentage of inhibition for each compound using the following formula: %
$$\text{Inhibition} = 100 * (1 - (\text{Signal_Compound} - \text{Signal_Positive_Control}) / (\text{Signal_Negative_Control} - \text{Signal_Positive_Control}))$$
- Assess the quality of the screen by calculating the Z'-factor for each plate. A Z'-factor ≥ 0.5 is considered excellent for HTS.[\[21\]](#)
- Compounds exhibiting inhibition above a defined threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls) are selected as primary "hits" for further validation.

Parameter	Condition	Rationale
Assay Volume	10 μ L	Miniaturized for HTS to conserve reagents.[21]
Plate Format	384-well	Standard for automated HTS.
ATP Concentration	At or near K_m	Increases sensitivity for detecting ATP-competitive inhibitors.[20]
Compound Conc.	10 μ M	Standard single-point concentration for primary screening.
Detection Method	Luminescence	High signal-to-background ratio and low interference.[18]
Quality Control	Z' -factor ≥ 0.5	Ensures data is robust and reliable for hit identification.[21]

Application Note 2: Screening for DNA Damage Repair (DDR) Inhibitors (PARP Focus)

Rationale and Scientific Background

The DNA Damage Response (DDR) is a network of pathways that sense, signal, and repair DNA damage, safeguarding genomic integrity.[22][23] Cancer cells often have defects in some DDR pathways and become heavily reliant on others for survival.[8] Inhibiting these remaining functional pathways can lead to cancer cell death, a concept known as synthetic lethality.[23] Poly(ADP-ribose) polymerase (PARP) is a key enzyme in the repair of DNA single-strand breaks.[24] Inhibiting PARP has become a successful therapeutic strategy, and the 1,6-naphthyridine scaffold is a promising starting point for novel PARP inhibitors.


Assay Principle: Fluorescence Polarization (FP) Competitive Binding

Fluorescence Polarization (FP) is a powerful technique for monitoring molecular interactions in a homogeneous format.[25] The assay measures the change in the rotational speed of a

fluorescent molecule upon binding to a larger partner.[26] A small, fluorescently labeled ligand (probe) tumbles rapidly in solution, resulting in low polarization of emitted light. When this probe binds to a large protein like PARP, its tumbling slows dramatically, leading to a high polarization signal.

In a competitive binding assay, library compounds are screened for their ability to displace the fluorescent probe from the PARP active site. If a test compound binds to PARP, it prevents the fluorescent probe from binding, causing the probe to remain free in solution and resulting in a low FP signal.[27] This method directly measures compound binding and is less prone to artifacts than some enzyme activity assays.[15]

Assay Principle: PARP Competitive Inhibition



[Click to download full resolution via product page](#)

Caption: Principle of the FP competitive binding assay for PARP inhibitors.

Detailed Protocol: Primary HTS for PARP1 Inhibitors

This protocol is adapted from commercially available competitive inhibitor assay kits.[27]

I. Reagent Preparation:

- Assay Buffer: 50 mM Tris (pH 8.0), 50 mM NaCl, 1 mM MgCl₂, 1 mM DTT, 0.01% Nonidet P-40.

- PARP1 Enzyme: Prepare a 2X working solution of purified, active PARP1 enzyme in Assay Buffer.
- Fluorescent Probe: Prepare a 2X working solution of an Olaparib-based fluorescent probe in Assay Buffer.
- Compound Plates: Prepare 384-well, low-volume, black assay plates with library compounds as described in the kinase protocol.
- Controls:
 - Low Polarization Control (0% Binding): Fluorescent probe in buffer without PARP1.
 - High Polarization Control (100% Binding): PARP1 and fluorescent probe with DMSO.

II. Assay Procedure (384-well format):

- Add 10 μ L of the 2X PARP1 enzyme solution to the wells containing library compounds and high polarization controls. Add 10 μ L of Assay Buffer to the low polarization control wells.
- Add 50 nL of compound/DMSO from source plates.
- Incubate for 15 minutes at room temperature to allow for compound pre-binding.
- Add 10 μ L of the 2X Fluorescent Probe solution to all wells. The final assay volume is 20 μ L.
- Incubate for 60 minutes at room temperature, protected from light.
- Read the fluorescence polarization on a suitable plate reader (e.g., PHERAstar FSX) using appropriate excitation/emission filters (e.g., 485 nm excitation, 530 nm emission). The output is typically in millipolarization (mP) units.

III. Data Analysis:

- The decrease in the FP signal is proportional to the displacement of the probe by the test compound.

- Calculate the percentage of inhibition (or displacement) for each compound: % Inhibition = $100 * (1 - (mP_Compound - mP_Low_Control) / (mP_High_Control - mP_Low_Control))$
- Assess the assay quality using the Z'-factor.
- Identify primary hits based on a defined activity threshold (e.g., >50% inhibition). These hits will be subjected to secondary assays to confirm their mechanism of action and determine their potency (IC₅₀).

Parameter	Condition	Rationale
Assay Volume	20 µL	Suited for low-volume 384-well plates to conserve reagents.
Plate Format	384-well, black	Minimizes background fluorescence and crosstalk.
Incubation Time	60 minutes	Allows the binding reaction to reach equilibrium.
Detection Method	Fluorescence Polarization	Homogeneous, direct binding measurement reduces false positives. [26] [28]
Probe Type	Competitive Ligand	Ensures screening for compounds that bind to the active site. [27]
Quality Control	Z'-factor ≥ 0.5	Confirms a sufficient assay window for reliable hit picking.

Conclusion

The 1,6-naphthyridine scaffold is a validated and promising starting point for the discovery of novel modulators of key drug targets. The detailed HTS protocols provided here for kinase and PARP inhibition offer robust, efficient, and scalable methods for screening large 1,6-naphthyridine libraries. By employing these luminescence and fluorescence polarization-based assays, researchers can rapidly identify potent and selective hit compounds, accelerating the journey from library screening to lead optimization in drug development.

References

- Organic & Biomolecular Chemistry. (2013). Discovery and SAR study of 1H-imidazo[4,5-h][1][28]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. RSC Publishing. [\[Link\]](#)
- Arnold, J. J., & Cameron, C. E. (2007). A Fluorescence Polarization Based Screening Assay for Nucleic Acid Polymerase Elongation Activity. Methods in Molecular Biology. [\[Link\]](#)
- Al-Tel, T. H. (2021). Synthesis, Reactions, and Biological Activity of Benzo[h][1][28]naphthyridine Derivatives. Molecules. [\[Link\]](#)
- Malojcic, G., et al. (2021). Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Medicinal Chemistry Letters. [\[Link\]](#)
- Wang, A., et al. (2023). Discovery of 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives as potent inhibitors of rearranged during transfection (RET) and RET solvent-front mutants for overcoming selpercatinib resistance. European Journal of Medicinal Chemistry. [\[Link\]](#)
- Arnold, J. J., & Cameron, C. E. (2007). A fluorescence polarization-based screening assay for nucleic acid polymerase elongation activity. PubMed. [\[Link\]](#)
- BPS Bioscience. (n.d.). PARP1 Olaparib Competitive Inhibitor Assay Kit. BPS Bioscience. [\[Link\]](#)
- Domínguez, G., et al. (2008). Library synthesis using 5,6,7,8-tetrahydro-1,6-naphthyridines as scaffolds. PubMed. [\[Link\]](#)
- Szychowska, A., et al. (2022). Biological Activity of Naturally Derived Naphthyridines. Pharmaceuticals. [\[Link\]](#)
- Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. [\[Link\]](#)
- Cambridge Bioscience. (n.d.). PARP assay kits. Cambridge Bioscience. [\[Link\]](#)
- Royal Society of Chemistry. (n.d.). New Screening Approaches for Kinases. RSC Publishing. [\[Link\]](#)

- Acker, M. G., & Auld, D. S. (2014). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. PMC. [\[Link\]](#)
- ResearchGate. (n.d.). A fluorescence polarization based assay for the identification and characterization of polymerase inhibitors. Request PDF. [\[Link\]](#)
- Zhou, C., et al. (2015). Design and synthesis of novel substituted naphthyridines as potential c-Met kinase inhibitors based on MK-2461. PubMed. [\[Link\]](#)
- DSpace@MIT. (n.d.). Fluorescence Assay for Polymerase Arrival Rates. MIT. [\[Link\]](#)
- BPS Bioscience. (n.d.). PARP Assays. BPS Bioscience. [\[Link\]](#)
- Rewcastle, G. W., et al. (2000). 3-(3,5-Dimethoxyphenyl)-1,6-naphthyridine-2,7-diamines and Related 2-Urea Derivatives Are Potent and Selective Inhibitors of the FGF Receptor-1 Tyrosine Kinase. Journal of Medicinal Chemistry. [\[Link\]](#)
- Wang, S., et al. (2022). Recent advances in fluorescence anisotropy/polarization signal amplification. TrAC Trends in Analytical Chemistry. [\[Link\]](#)
- Lee, J. A., et al. (2012). A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. Current Protocols in Chemical Biology. [\[Link\]](#)
- Wang, K., et al. (2023). Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors for the treatment of colorectal cancer. PubMed. [\[Link\]](#)
- Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. [\[Link\]](#)
- Regan, J. H., et al. (2021). Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. The Journal of Organic Chemistry. [\[Link\]](#)
- Oliveras, J. M., et al. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. MDPI. [\[Link\]](#)
- BMG LABTECH. (n.d.). PARP assay for inhibitors. BMG LABTECH. [\[Link\]](#)

- Oliveras, J. M., et al. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. PMC. [\[Link\]](#)
- Antonova, O. V., et al. (2023). Synthesis of Novel Benzo[b][1][28]naphthyridine Derivatives and Investigation of Their Potential as Scaffolds of MAO Inhibitors. Molecules. [\[Link\]](#)
- Le, T. T., et al. (2005). High-Throughput Screening for Enzyme Inhibitors Using Frontal Affinity Chromatography with Liquid Chromatography and Mass Spectrometry. Analytical Chemistry. [\[Link\]](#)
- Reddy, T. R., et al. (2023). Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties. Organic & Biomolecular Chemistry. [\[Link\]](#)
- National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. NCBI. [\[Link\]](#)
- Kang, H., et al. (2024). Protocol for high-throughput screening of SIRT7 inhibitors using fluorescent peptide technology. STAR Protocols. [\[Link\]](#)
- BellBrook Labs. (2025). Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. BellBrook Labs. [\[Link\]](#)
- Reddy, S. S., et al. (2024). Synthesis, Biological Evaluation, and Molecular Docking Studies of [1][10]-Naphthyridine Derivatives as Potential Anticancer and Antimicrobial Agents. Polycyclic Aromatic Compounds. [\[Link\]](#)
- St. Jude Research. (2023). Targeting DNA damage repair gives radiation therapy a boost. St. Jude Children's Research Hospital. [\[Link\]](#)
- Biau, J., et al. (2019). Altering DNA Repair to Improve Radiation Therapy: Specific and Multiple Pathway Targeting. Frontiers in Oncology. [\[Link\]](#)
- Liu, Y., et al. (2024). Targeting DNA repair mechanisms in cancer therapy: the role of small molecule DNA repair inhibitors. Journal of Hematology & Oncology. [\[Link\]](#)
- Soikkeli, A., et al. (2011). Fluorescence-based high-throughput screening assay for drug interactions with UGT1A6. PubMed. [\[Link\]](#)

- Baragaña, B., et al. (2020). Identification and Optimization of a Series of 8-Hydroxy Naphthyridines with Potent In Vitro Antileishmanial Activity: Initial SAR and Assessment of In Vivo Activity. Journal of Medicinal Chemistry. [\[Link\]](#)
- ResearchGate. (2023). Targeting Mechanisms of the DNA Damage Response (DDR) and DNA Repair by Natural Compounds to Improve cAT-Triggered Tumor Cell Death. ResearchGate. [\[Link\]](#)
- Bouattour, R., et al. (2024). 1H-1,2,3-triazolyl-1,6-naphthyridin-7(6H)-ones as Potential Fluorescent Nucleoside Analogues: Synthesis and Optical Properties. Molecules. [\[Link\]](#)
- University of Kansas. (n.d.). KU-HTS Compound Libraries. High Throughput Screening Laboratory. [\[Link\]](#)
- Viallard, C., et al. (2016). Targeting DNA repair by coDbait enhances melanoma targeted radionuclide therapy. Oncotarget. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [\[pubs.rsc.org\]](https://pubs.rsc.org)
- 2. mdpi.com [\[mdpi.com\]](https://mdpi.com)
- 3. Synthesis, Reactions, and Biological Activity of Benzo[*h*][1,6]naphthyridine Derivatives - ProQuest [\[proquest.com\]](https://proquest.com)
- 4. Biological Activity of Naturally Derived Naphthyridines - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 5. Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 6. Discovery of 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives as potent inhibitors of rearranged during transfection (RET) and RET solvent-front mutants for

[overcoming selpercatinib resistance - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [7. Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors for the treatment of colorectal cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Targeting DNA damage repair gives radiation therapy a boost | St. Jude Research \[stjude.org\]](#)
- [9. 1,6-Naphthyridin-2\(1H\)-ones: Synthesis and Biomedical Applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Library synthesis using 5,6,7,8-tetrahydro-1,6-naphthyridines as scaffolds - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. pubs.acs.org \[pubs.acs.org\]](#)
- [12. KU-HTS Compound Libraries | High Throughput Screening Laboratory \[hts.ku.edu\]](#)
- [13. Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Biochemical assays for kinase activity detection - Celtarys \[celtarys.com\]](#)
- [15. books.rsc.org \[books.rsc.org\]](#)
- [16. Design and synthesis of novel substituted naphthyridines as potential c-Met kinase inhibitors based on MK-2461 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. pubs.acs.org \[pubs.acs.org\]](#)
- [18. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform \[promega.co.uk\]](#)
- [19. PARP and DDR Pathway Drug Discovery \[promega.sg\]](#)
- [20. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [21. A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Frontiers | Altering DNA Repair to Improve Radiation Therapy: Specific and Multiple Pathway Targeting \[frontiersin.org\]](#)
- [23. Targeting DNA repair mechanisms in cancer therapy: the role of small molecule DNA repair inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. bpsbioscience.com \[bpsbioscience.com\]](#)

- [25. Recent advances in fluorescence anisotropy/polarization signal amplification - RSC Advances \(RSC Publishing\) DOI:10.1039/D2RA00058J \[pubs.rsc.org\]](#)
- [26. A Fluorescence Polarization Based Screening Assay for Nucleic Acid Polymerase Elongation Activity - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [27. bpsbioscience.com \[bpsbioscience.com\]](#)
- [28. A fluorescence polarization-based screening assay for nucleic acid polymerase elongation activity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [High-throughput screening protocols for 1,6-naphthyridine libraries]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13751361/docs#high-throughput-screening-protocols-for-1-6-naphthyridine-libraries\]](https://www.benchchem.com/product/b13751361/docs#high-throughput-screening-protocols-for-1-6-naphthyridine-libraries)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check